2-Amino-3,6-dibromopyridine
Overview
Description
2-Amino-3,6-dibromopyridine is a chemical compound with the molecular formula C5H4Br2N2 and a molecular weight of 251.91 . It is a solid substance that is stored in a refrigerator .
Physical And Chemical Properties Analysis
2-Amino-3,6-dibromopyridine has a melting point of 105-106 °C . Its predicted boiling point is 290.8±35.0 °C, and its predicted density is 2.147±0.06 g/cm3 . The compound is stored in a dark place, under an inert atmosphere, at a temperature between 2-8°C .Scientific Research Applications
Proteomics Research
“2-Amino-3,6-dibromopyridine” is used in proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could be used in the analysis of protein structure, in the study of protein-protein interactions, or in the identification of novel proteins.
Biochemical Research
This compound is also used in biochemical research . It could be used in the study of biochemical processes and pathways, in the development of new biochemical assays, or in the study of disease mechanisms at the biochemical level.
Tridentate Chelating Ligand
“2,6-Dibromopyridine”, a closely related compound, is used as a tridentate chelating ligand . This suggests that “2-Amino-3,6-dibromopyridine” could also be used in this way. Tridentate ligands are ligands that can form three bonds to a central metal atom or ion. They are used in the formation of coordination compounds.
Formation of Macrocycles
“2,6-Dibromopyridine” is used in the formation of macrocycles containing the terpyridine moiety . This suggests that “2-Amino-3,6-dibromopyridine” could also be used in the synthesis of macrocyclic compounds. Macrocycles are cyclic molecules with a ring size of twelve or more atoms. They have applications in drug discovery and supramolecular chemistry.
Synthesis of Other Compounds
“2,6-Dibromopyridine” is used to produce "6-bromo-2-methoxypyridine" . This suggests that “2-Amino-3,6-dibromopyridine” could also be used in the synthesis of other pyridine derivatives. These derivatives could have various applications in chemical research and industry.
Safety and Hazards
2-Amino-3,6-dibromopyridine is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
properties
IUPAC Name |
3,6-dibromopyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4Br2N2/c6-3-1-2-4(7)9-5(3)8/h1-2H,(H2,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLZDECJPDYNENP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NC(=C1Br)N)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4Br2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40361243 |
Source
|
| Record name | 2-AMINO-3,6-DIBROMOPYRIDINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40361243 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.91 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-3,6-dibromopyridine | |
CAS RN |
503425-86-3 |
Source
|
| Record name | 2-AMINO-3,6-DIBROMOPYRIDINE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40361243 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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